molecular formula C10H20ClNO2 B3421902 tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride CAS No. 2307784-28-5

tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride

Cat. No. B3421902
CAS RN: 2307784-28-5
M. Wt: 221.72 g/mol
InChI Key: LHQLGZQHURQKSG-WLYNEOFISA-N
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Description

“tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride” is a chemical compound with the IUPAC name tert-butyl ((1R,3S)-3-aminocyclopentyl)carbamate–tert-butyl ((1S,3R)-3-aminocyclopentyl)carbamate (1/1) dihydrochloride . It has a molecular weight of 473.48 .


Synthesis Analysis

A method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride, a key chiral intermediate of an anti-AIDS drug Bictegravir, has been described in a patent . The process route comprises steps of oxidizing tert-butyl hydroxylamine carbonate into tert-butyl nitrosyl carbonate under the catalysis of copper chloride and 2-ethyl-2-oxazoline, and then carrying out a hetero Diels-Alder reaction with cyclopentadiene in situ .


Molecular Structure Analysis

The InChI code for this compound is 1S/2C10H20N2O2.2ClH/c21-10(2,3)14-9(13)12-8-5-4-7(11)6-8;;/h27-8H,4-6,11H2,1-3H3,(H,12,13);21H/t27-,8+;;/m10…/s1 .


Physical And Chemical Properties Analysis

This compound has a storage temperature of 28°C . It is a solid at room temperature .

properties

CAS RN

2307784-28-5

Product Name

tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride

Molecular Formula

C10H20ClNO2

Molecular Weight

221.72 g/mol

IUPAC Name

tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate;hydrochloride

InChI

InChI=1S/C10H19NO2.ClH/c1-10(2,3)13-9(12)7-4-5-8(11)6-7;/h7-8H,4-6,11H2,1-3H3;1H/t7-,8+;/m1./s1

InChI Key

LHQLGZQHURQKSG-WLYNEOFISA-N

Isomeric SMILES

CC(C)(C)OC(=O)[C@@H]1CC[C@@H](C1)N.Cl

SMILES

CC(C)(C)OC(=O)C1CCC(C1)N.Cl

Canonical SMILES

CC(C)(C)OC(=O)C1CCC(C1)N.Cl

Origin of Product

United States

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